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Compound of Interest

Compound Name: XD2-149

Cat. No.: B15544524

Essential Safety and Handling Guide for XD2-149

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for handling the research
compound XD2-149. As a PROTAC (Proteolysis Targeting Chimera) used in cancer research,
XD2-149 should be handled with the utmost care, following protocols for cytotoxic and potent
biologically active small molecules. This guide is intended for researchers, scientists, and drug
development professionals.

Compound Information

Property Value

N-(2-(4-(5-((2-(2,6-dioxopiperidin-3-yl)-1,3-
dioxoisoindolin-4-yl)amino)pentyl)piperidin-1-
yl)ethyl)-4,9-dioxo-4,9-dihydronaphtho[2,3-

b]furan-2-carboxamide

Chemical Name

Molecular Formula C38H39N508

Molecular Weight 693.76 g/mol

Personal Protective Equipment (PPE)
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Due to the cytotoxic potential of XD2-149, a comprehensive PPE strategy is mandatory to

prevent exposure through skin contact, inhalation, or accidental ingestion.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with powder-
free nitrile gloves meeting
ASTM D6978 standards.[1][2]

Prevents skin absorption. The
outer glove should be changed
immediately upon

contamination.[3]

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.[3][4]

Protects eyes from splashes of
solutions containing the

compound.

Body Protection

A fully buttoned, long-sleeved
lab coat. A chemically resistant
apron is recommended for
procedures with a higher risk
of splashes.[1][3]

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95 or
higher respirator is required
when handling the solid
compound or when there is a

risk of aerosol generation.[1][3]

Minimizes the risk of inhaling

airborne particles.

Operational Plan and Handling Procedures

Engineering Controls:

o All work with solid XD2-149 and concentrated solutions should be conducted in a certified

chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

General Handling:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable liners.
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» Weighing: Handle solid XD2-149 in a fume hood. Use a dedicated, clean set of spatulas and
weighing papers.

e Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to
avoid splashing.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory, even if gloves were worn.[5]
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Emergency Procedures

Spill Response:
e Minor Spill:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill with an absorbent material, working from the
outside in.[6]

o Gently scoop the absorbent material into a labeled hazardous waste container.

o Clean the spill area with a suitable decontaminating solution, followed by soap and water.
e Major Spill:

o Evacuate the area immediately.

o Alert others and prevent entry.

o Contact your institution's Environmental Health and Safety (EHS) office for assistance.[7]

[8]
Personnel Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[9]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.

Disposal Plan
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Proper disposal of XD2-149 and all contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Waste Segregation:

e Solid Waste: All disposable materials that have come into contact with XD2-149 (e.g., gloves,
pipette tips, vials, absorbent paper) must be collected in a dedicated, clearly labeled
hazardous waste container.[3]

e Liquid Waste: Unused stock solutions and other liquid waste containing XD2-149 should be
collected in a sealed, leak-proof hazardous waste container. Do not pour down the drain.[5]
[10]

o Sharps: Needles and syringes must be disposed of in a designated sharps container. If the
syringe contains residual drug, it should be disposed of as hazardous chemical waste.

Container Labeling and Storage:

o All waste containers must be clearly labeled as "Hazardous Waste" and list the chemical
contents.[11]

» Keep waste containers securely closed except when adding waste.[11]
» Store waste in a designated, secondary containment area away from incompatible materials.
Final Disposal:

» Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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